Cas no 1171748-11-0 (2-(3-methoxyphenoxy)-N-{5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}acetamide)

• Product Name: 2-(3-methoxyphenoxy)-N-{5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}acetamide
• CAS No: 1171748-11-0
• MF: C₁₉H₁₉N₃O₄
• MW: 353.371864557266
• CID: 5941105
• PubChem ID: 43973150
• Update Time: 2025-07-15

2-(3-methoxyphenoxy)-N-{5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenoxy)-N-{5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}acetamide
• 2-(3-methoxyphenoxy)-N-[5-[(4-methylphenyl)methyl]-1,3,4-oxadiazol-2-yl]acetamide
• DTXSID801133569
• 2-(3-methoxyphenoxy)-N-(5-(4-methylbenzyl)-1,3,4-oxadiazol-2-yl)acetamide
• AKOS024643323
• F2368-0893
• 1171748-11-0
• Acetamide, 2-(3-methoxyphenoxy)-N-[5-[(4-methylphenyl)methyl]-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C19H19N3O4/c1-13-6-8-14(9-7-13)10-18-21-22-19(26-18)20-17(23)12-25-16-5-3-4-15(11-16)24-2/h3-9,11H,10,12H2,1-2H3,(H,20,22,23)
• InChI Key： QKWGGYJSHMFVSX-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CC2=CC=C(C)C=C2)O1)(=O)COC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 353.13755610g/mol
• Monoisotopic Mass: 353.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 86.5Ų

Additional information on 2-(3-methoxyphenoxy)-N-{5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}acetamide

Research Briefing on 2-(3-methoxyphenoxy)-N-{5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}acetamide (CAS: 1171748-11-0)

Recent studies on the compound 2-(3-methoxyphenoxy)-N-{5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}acetamide (CAS: 1171748-11-0) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique 1,3,4-oxadiazole core and methoxyphenoxy acetamide moiety, has garnered attention due to its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of 2-(3-methoxyphenoxy)-N-{5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}acetamide involves a multi-step process, starting with the condensation of 4-methylbenzyl hydrazide with carbon disulfide to form the 1,3,4-oxadiazole ring. Subsequent functionalization with 3-methoxyphenoxy acetic acid yields the target compound. Recent optimizations in the synthetic route have improved yields and purity, making it more feasible for large-scale production. Spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity of the compound.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. Molecular docking simulations suggest that the methoxyphenoxy group interacts with the hydrophobic pocket of COX-2, while the oxadiazole ring forms hydrogen bonds with active site residues. These interactions contribute to its potent anti-inflammatory effects, as evidenced by reduced prostaglandin E2 (PGE2) levels in cell-based assays.

Additionally, 2-(3-methoxyphenoxy)-N-{5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}acetamide has shown promising antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound disrupts bacterial cell wall synthesis by inhibiting penicillin-binding proteins (PBPs), as confirmed by time-kill assays and electron microscopy. Its broad-spectrum activity and low cytotoxicity make it a potential lead for developing new antibiotics.

In the context of cancer research, this compound has been evaluated for its antiproliferative effects on various cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. Mechanistic studies reveal that it induces apoptosis via the intrinsic mitochondrial pathway, characterized by caspase-3 activation and cytochrome c release. Furthermore, it exhibits synergistic effects with conventional chemotherapeutic agents, suggesting its utility in combination therapies.

In conclusion, 2-(3-methoxyphenoxy)-N-{5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}acetamide (CAS: 1171748-11-0) represents a versatile scaffold with multiple therapeutic applications. Ongoing research aims to explore its pharmacokinetic properties and in vivo efficacy, paving the way for preclinical development. Future studies should focus on structure-activity relationships (SAR) to optimize its pharmacological profile and minimize potential off-target effects.